Cas no 60082-98-6 (1,1'-Biphenyl, 2,2',4,5,5'-pentachloro-4'-methoxy-)

• Product Name: 1,1'-Biphenyl, 2,2',4,5,5'-pentachloro-4'-methoxy-
• CAS No: 60082-98-6
• MF: C₁₃H₇Cl₅O
• MW: 356.459079027176
• CID: 499223
• PubChem ID: 22013531
• Update Time: 2025-04-19

1,1'-Biphenyl, 2,2',4,5,5'-pentachloro-4'-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 2,2',4,5,5'-pentachloro-4'-methoxy-
• 1,2,4-trichloro-5-(2,5-dichloro-4-methoxyphenyl)benzene

• Inchi： 1S/C13H7Cl5O/c1-19-13-5-9(15)7(3-12(13)18)6-2-10(16)11(17)4-8(6)14/h2-5H,1H3
• InChI Key： ASLFDTHUPXIGPF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=C(C(=CC=1Cl)Cl)Cl)Cl)OC

Computed Properties

• Exact Mass: 353.89421
• Monoisotopic Mass: 353.893953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls